4-butoxy-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide

• IUPAC Name: 4-butoxy-N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]benzenesulfonamide
• InChI: InChI=1S/C22H24FN3O4S/c1-2-3-15-29-19-8-10-20(11-9-19)31(27,28)24-14-16-30-22-13-12-21(25-26-22)17-4-6-18(23)7-5-17/h4-13,24H,2-3,14-16H2,1H3
• InChI Key: YPHWZHNPFUIBKM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)S(=O)(=O)NCCOC2=NN=C(C=C2)C3=CC=C(C=C3)F
• Molecular Formula: C22H24FN3O4S
• Molecular Weight: 445.5 g/mol
• CAS No.: 920402-39-7

Description

4-butoxy-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide is a synthetic compound that has been studied for its potential applications in scientific research. This molecule belongs to a class of compounds known as sulfonamides, which have been widely used in the pharmaceutical industry as antibacterial agents. However, the focus of

Scientific Research Applications

Antimicrobial Activity

Research has explored the antimicrobial potential of derivatives similar to the compound . For instance, the study by Sarvaiya, Gulati, & Patel (2019) focused on the synthesis and evaluation of arylazopyrazole pyrimidone clubbed heterocyclic compounds for their antimicrobial efficacy against various bacteria and fungi. This study suggests that structurally related compounds exhibit promising antimicrobial activities, which could be crucial for developing new antimicrobial agents.

Cancer Research

Several studies have evaluated the anticancer properties of sulfonamide derivatives. For example, the research conducted by Mehvish & Kumar (2022) aimed at synthesizing new series of 3(2h)-one pyridazinone derivatives with potential antioxidant activity, which could contribute to their anticancer properties. Molecular docking studies further supported their potential as anticancer agents. Another study by Rathish et al. (2012) synthesized novel pyridazinone derivatives bearing benzenesulfonamide moiety, evaluating their anticancer activity toward various human cancer cell lines, highlighting the potential of these compounds in cancer treatment.

Other Applications

Further applications of related sulfonamide compounds have been explored in areas such as enzyme inhibition, where compounds have shown inhibitory effects on enzymes like carbonic anhydrase, which is significant for medical applications including glaucoma treatment and diuretic drugs. For example, Gul et al. (2016) synthesized 4-(2-substituted hydrazinyl)benzenesulfonamides and evaluated their carbonic anhydrase inhibitory effects, showcasing the versatility of sulfonamide derivatives in scientific research.